4-methoxy-2,5-dimethyl-N-(4-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-2,5-dimethyl-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-11-5-7-14(8-6-11)17-21(18,19)16-10-12(2)15(20-4)9-13(16)3/h5-10,17H,1-4H3
• InChI Key: CVRKCHBRAAPTQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2C)OC)C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

The compound is a benzenesulfonamide derivative. Benzenesulfonamides are a class of compounds that contain a benzenesulfonamide moiety, which consists of a benzene ring linked to a sulfonamide group.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives typically involves reactions of benzenesulfonyl chloride with different amines in the presence of suitable catalysts and conditions.

Molecular Structure Analysis

The molecular structure of similar compounds is usually verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

Benzenesulfonamides, including similar compounds, undergo various chemical reactions, such as condensation to form Schiff bases, and can participate in photophysical and photochemical processes.

Physical And Chemical Properties Analysis

The physical properties of similar compounds, such as solubility, crystallinity, and phase behavior, are essential for understanding the compound’s applications.

Mechanism of Action

While the specific mechanism of action for this compound is not available, similar compounds, such as pyrazole-bearing compounds, are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities.

Future Directions

The future research directions could involve further exploration of the compound’s potential pharmacological effects, its mechanism of action, and the development of methods for its synthesis.